Cas no 26614-48-2 (3-Ethoxyandrosta-3,5-dien-17beta-ol)

• Product Name: 3-Ethoxyandrosta-3,5-dien-17beta-ol
• CAS No: 26614-48-2
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 2931323
• PubChem ID: 29979467
• Update Time: 2025-06-08

3-Ethoxyandrosta-3,5-dien-17beta-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyandrosta-3,5-dien-17β-ol
• 3-Ethoxyandrosta-3,5-dien-17beta-ol
• 3-Ethoxy-androsta-3,5-dien-17-ol
• A-ol
• (8R,9S,10R,13S,14S,17S)-3-ethoxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-ol
• 3-Ethoxyandrosta-3,5-dien-17
• 26614-48-2

• Inchi： 1S/C21H32O2/c1-4-23-15-9-11-20(2)14(13-15)5-6-16-17-7-8-19(22)21(17,3)12-10-18(16)20/h5,13,16-19,22H,4,6-12H2,1-3H3/t16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： BYYWLMCUWKIZIB-PXQJOHHUSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OCC

Computed Properties

• Exact Mass: 316.240230259 g/mol
• Monoisotopic Mass: 316.240230259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5
• Molecular Weight: 316.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 460.2±45.0 °C at 760 mmHg
• Flash Point: 199.2±23.0 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

3-Ethoxyandrosta-3,5-dien-17beta-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on 3-Ethoxyandrosta-3,5-dien-17beta-ol

Introduction to 3-Ethoxyandrosta-3,5-dien-17beta-ol (CAS No: 26614-48-2)

3-Ethoxyandrosta-3,5-dien-17beta-ol, identified by its Chemical Abstracts Service (CAS) number 26614-48-2, is a significant compound in the realm of pharmaceutical chemistry and endocrinology. This steroidal derivative belongs to the androstane family, characterized by its unique structural framework that includes an ethoxy group at the C3 position and a hydroxyl group at the C17beta position. The presence of a double bond between C3 and C4, as well as another between C5 and C6, further distinguishes it as a diene derivative. Such structural features make it a compound of interest for researchers exploring its potential biological activities and therapeutic applications.

The synthesis and characterization of 3-Ethoxyandrosta-3,5-dien-17beta-ol have been subjects of considerable academic interest. Its structural analogs are widely studied for their roles in modulating endocrine pathways, particularly those involving androgen receptors. The ethoxy substitution at the C3 position is known to influence the compound's binding affinity and metabolic stability, making it a valuable scaffold for drug design. Recent advancements in computational chemistry have enabled more precise predictions of its pharmacokinetic properties, aiding in the optimization of lead compounds for clinical development.

In the context of modern pharmaceutical research, 3-Ethoxyandrosta-3,5-dien-17beta-ol has been explored for its potential in treating various physiological conditions. Studies have indicated that this compound may exhibit agonistic or antagonistic effects on nuclear receptors, including the androgen receptor (AR) and peroxisome proliferator-activated receptors (PPARs). These receptors are implicated in a wide range of biological processes, such as metabolism, inflammation, and differentiation. The ability of 3-Ethoxyandrosta-3,5-dien-17beta-ol to modulate these pathways has garnered attention for its potential applications in managing conditions like metabolic syndrome and certain types of cancer.

One of the most compelling aspects of 3-Ethoxyandrosta-3,5-dien-17beta-ol is its role as a precursor in the synthesis of more complex steroidal molecules. Researchers have leveraged its structural motif to develop novel derivatives with enhanced bioavailability and targeted action. For instance, modifications at the C17 position can yield compounds with improved selectivity for specific receptor subtypes, reducing off-target effects. This approach aligns with the growing trend in drug discovery towards highly specific molecular entities that minimize side effects while maximizing therapeutic efficacy.

The pharmacological profile of 3-Ethoxyandrosta-3,5-dien-17beta-ol has been further elucidated through preclinical studies. These investigations have revealed intriguing insights into its mechanism of action. For example, research suggests that it may interact with ARs in a manner distinct from traditional androgens like testosterone or dihydrotestosterone (DHT). This unique interaction profile could make it a promising candidate for developing treatments targeting AR-mediated diseases without the adverse effects associated with conventional therapies. Additionally, its potential to influence PPARs has opened avenues for exploring its role in modulating lipid metabolism and insulin sensitivity.

Recent publications have highlighted the synthetic methodologies employed in producing 3-Ethoxyandrosta-3,5-dien-17beta-ol on an industrial scale. Advances in catalytic processes have enabled more efficient and environmentally friendly synthesis routes, reducing waste generation and improving yield. These innovations are crucial for ensuring a sustainable supply chain for research-grade materials used in drug discovery programs. Moreover, high-throughput screening techniques have been applied to identify new derivatives of this compound with enhanced pharmacological properties.

The future directions for research on 3-Ethoxyandrosta-3,5-dien-17beta-ol are multifaceted. Ongoing studies aim to correlate its structural features with biological activity using machine learning models trained on large datasets of steroidal compounds. Such computational approaches can accelerate the identification of novel analogs with desired properties before experimental validation becomes necessary. Furthermore, clinical trials are being planned to assess the safety and efficacy of derivatives based on this scaffold in human subjects suffering from endocrine-related disorders.

In conclusion, 3-Ethoxyandrosta-3,5-dien-17beta-ol (CAS No: 26614-48-2) represents a significant compound with broad applications in pharmaceutical research and development. Its unique structural characteristics make it a versatile scaffold for designing molecules that modulate endocrine pathways effectively. As our understanding of molecular interactions continues to evolve，this compound is poised to play an increasingly important role in addressing complex physiological challenges through innovative drug design strategies。